Cas no 1805181-16-1 (Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate
• CAS No: 1805181-16-1
• MF: C₁₂H₁₀BrF₂NO₂
• MW: 318.114109516144
• CID: 4948165
• Update Time: 2025-06-29

Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate

• Inchi： 1S/C12H10BrF2NO2/c1-2-18-12(17)8-4-3-7(5-13)10(11(14)15)9(8)6-16/h3-4,11H,2,5H2,1H3
• InChI Key： PJLWFSKUWIKIRT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate

Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate: A Novel Scaffold for Targeted Therapeutic Development

Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate (CAS No. 1805181-16-1) represents a structurally unique compound with potential applications in pharmaceutical chemistry. This molecule combines multiple functional groups including a cyano group, fluoromethyl, and bromomethyl substituents, creating a versatile platform for medicinal chemistry exploration. The benzoate ester backbone provides a stable scaffold while enabling functional group modifications to enhance biological activity.

Recent research has highlighted the importance of fluorine-containing compounds in drug discovery, with studies demonstrating their ability to modulate protein-ligand interactions. A 2023 publication in Journal of Medicinal Chemistry reported that fluoromethyl substitutions can significantly alter the physicochemical properties of aromatic compounds, influencing solubility and metabolic stability. This characteristic is particularly relevant for Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate, which exhibits enhanced lipophilicity compared to its non-fluorinated analogs.

The cyano group in this compound plays a critical role in its pharmacological profile. As a strong electron-withdrawing group, it can modulate the electronic distribution of the aromatic ring, potentially affecting interactions with biological targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that cyano-substituted benzoates show improved binding affinity for certain protein kinases, suggesting potential applications in kinase inhibitor development.

Structurally, Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate contains multiple halogen atoms that can influence its reactivity and biological activity. The presence of both fluorine and iodine atoms creates a unique electronic environment, which may be exploited for selective targeting in therapeutic applications. Recent advances in computational chemistry have enabled the prediction of halogenated compounds' behavior in biological systems, providing insights into their potential mechanisms of action.

Research into fluorinated compounds has shown that they can exhibit improved metabolic stability compared to non-fluorinated analogs. A 2023 review in Drug Discovery Today highlighted that fluoromethyl substitutions can increase the half-life of small molecule drugs by reducing metabolic degradation. This property makes Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate an attractive candidate for long-acting therapeutic agents.

The bromomethyl group in this compound provides a potential site for further functionalization. Studies have shown that halogenated groups can be used to create bioactive molecules through various chemical transformations. A 2024 paper in Organic & Biomolecular Chemistry demonstrated that halogen-substituted benzoates can be efficiently converted into amines, sulfonamides, and other derivatives, expanding their potential applications in drug development.

The benzoate ester moiety in Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate offers opportunities for prodrug design. Research has shown that ester-linked compounds can be metabolized in vivo to release active pharmacophores. A 2023 study in Chemical Communications reported that benzoate esters can be selectively hydrolyzed in specific tissues, enabling targeted drug delivery.

Recent advances in medicinal chemistry have emphasized the importance of multi-functionalized scaffolds like Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate. The combination of fluorine, iodine, and cyano groups creates a unique molecular framework that can be tailored for specific therapeutic applications. This structural complexity makes it an ideal candidate for further exploration in drug discovery programs.

Future research on Ethyl 4-bromomethyl-2-cyano-3-(difluoromethyl)benzoate should focus on understanding its interaction with biological targets and optimizing its pharmacokinetic properties. Computational modeling and in vitro screening can help identify potential applications in areas such as oncology, inflammation, and infectious disease. The unique combination of halogenated groups and cyano functionality positions this compound as a promising lead for novel therapeutic development.